Tert-butyl 2-(aminomethyl)-2-propylpentanoate

• Molecular Formula: C13H27NO2
• Molecular Weight: 229.36 g/mol
• IUPAC Name: tert-butyl 2-(aminomethyl)-2-propylpentanoate
• InChI: InChI=1S/C13H27NO2/c1-6-8-13(10-14,9-7-2)11(15)16-12(3,4)5/h6-10,14H2,1-5H3
• InChI Key: PVHROSSULDZGAL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(CN)C(=O)OC(C)(C)C

Description

Tert-butyl 2-(aminomethyl)-2-propylpentanoate is an organic compound that features a tert-butyl ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 2-(aminomethyl)-2-propylpentanoate typically involves the esterification of 2-(aminomethyl)-2-propylpentanoic acid with tert-butyl alcohol. This reaction is often catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction conditions usually involve refluxing the reactants in an appropriate solvent like toluene or dichloromethane .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated systems and optimized reaction conditions can significantly reduce production costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 2-(aminomethyl)-2-propylpentanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride to yield primary amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

Tert-butyl 2-(aminomethyl)-2-propylpentanoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 2-(aminomethyl)-2-propylpentanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as a substrate or inhibitor, modulating the activity of these targets and influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl 2-(aminomethyl)-2-methylbutanoate
• Tert-butyl 2-(aminomethyl)-2-ethylhexanoate
• Tert-butyl 2-(aminomethyl)-2-isopropylpentanoate

Uniqueness

Tert-butyl 2-(aminomethyl)-2-propylpentanoate is unique due to its specific structural features, which confer distinct reactivity and interaction profiles compared to similar compounds.